Cas no 2138116-06-8 ((2,2-dimethyl-1,3-dioxolan-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (2,2-dimethyl-1,3-dioxolan-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138116-06-8
• MF: C₁₁H₂₁F₃N₂O₂
• MW: 270.291853666306
• CID: 6397971
• PubChem ID: 165494113
• Update Time: 2025-10-18

(2,2-dimethyl-1,3-dioxolan-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-1,3-dioxolan-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• EN300-1179286
• 2138116-06-8
• [(2,2-dimethyl-1,3-dioxolan-4-yl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine

• Inchi： 1S/C11H21F3N2O2/c1-10(2)17-7-9(18-10)6-16(5-4-15-3)8-11(12,13)14/h9,15H,4-8H2,1-3H3
• InChI Key： IQOBJLMZUHITBW-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CC1COC(C)(C)O1)(F)F

Computed Properties

• Exact Mass: 270.15551240g/mol
• Monoisotopic Mass: 270.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.7Ų

Additional information on (2,2-dimethyl-1,3-dioxolan-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Professional Introduction to Compound with CAS No. 2138116-06-8 and Product Name: (2,2-dimethyl-1,3-dioxolan-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Compound with the CAS number 2138116-06-8 and the product name (2,2-dimethyl-1,3-dioxolan-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The intricate molecular architecture of this compound, characterized by its 2,2-dimethyl-1,3-dioxolan-4-yl moiety and the presence of a methylamino group, makes it a promising candidate for further exploration in drug discovery and material science.

The (2,2-dimethyl-1,3-dioxolan-4-yl)methyl group in the compound's structure contributes to its stability and reactivity, making it an ideal candidate for synthetic chemistry applications. This moiety is known for its ability to participate in various chemical reactions without significant degradation, which is a critical factor in pharmaceutical development. Additionally, the presence of a (methylamino) group enhances the compound's solubility in both polar and non-polar solvents, broadening its potential applications in formulating drug delivery systems.

The (2,2,2-trifluoroethyl)amine component of the compound introduces a fluorine atom into the molecular structure. Fluorine-containing compounds are widely recognized for their enhanced metabolic stability and bioavailability, which are crucial factors in drug design. The introduction of fluorine atoms can also alter the electronic properties of the molecule, influencing its interactions with biological targets. This feature makes the compound particularly interesting for developing novel therapeutic agents that require precise targeting and sustained activity.

In recent years, there has been growing interest in the development of compounds with multifunctional properties. The combination of the 2,2-dimethyl-1,3-dioxolan-4-yl, methylamino, and (2,2,2-trifluoroethyl)amine groups in this compound suggests that it may exhibit multiple biological activities simultaneously. Such multifunctional compounds are highly sought after in pharmaceutical research as they can address complex diseases more effectively than single-target agents. For instance, this compound could potentially exhibit both anti-inflammatory and analgesic properties due to its structural features.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. The unique structural motifs present in this molecule make it a versatile building block for synthesizing more complex compounds with tailored properties. Researchers have been exploring ways to leverage this compound's reactivity to develop new pesticides or crop protection agents that are more effective and environmentally friendly.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and fluorination reactions have been employed to introduce the necessary functional groups into the molecular framework. These synthetic strategies not only highlight the compound's complexity but also demonstrate the cutting-edge capabilities of modern chemical synthesis.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary studies have shown promising results regarding its interaction with various biological targets. For example, researchers have observed significant binding affinity between this compound and certain enzymes involved in inflammatory pathways. This interaction suggests that it may be effective in modulating inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases.

The pharmacokinetic properties of this compound are also under investigation to understand how it behaves within living organisms. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its bioavailability and potential side effects. These studies are crucial for determining whether the compound can reach therapeutic levels in vivo and whether it will be safe for human use.

The development of new drug candidates is a lengthy and rigorous process that involves extensive testing at multiple stages. However，this compound has shown early promise that warrants further investigation into its therapeutic potential。As research continues，scientists hope to uncover additional benefits and applications that could make this molecule a valuable asset in addressing unmet medical needs.

In conclusion，compound with CAS No 2138116 06 8，and product name ( 22 dimethyl 13 dioxolan 4 ylmethyl22 methylamino ethyl22 22 trifluoro ethyl amine ) represents a significant advancement in chemical pharmaceutical research。Its unique structural features make it a versatile candidate for drug discovery material science agrochemicals。With ongoing studies exploring its biological activity pharmacokinetic properties researchers are optimistic about its potential contributions to medicine science。